1-Cyclopropoxy-3-ethyl-5-fluorobenzene

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 1-cyclopropyloxy-3-ethyl-5-fluorobenzene
• InChI: InChI=1S/C11H13FO/c1-2-8-5-9(12)7-11(6-8)13-10-3-4-10/h5-7,10H,2-4H2,1H3
• InChI Key: RXYQGKYCRSRMSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)F)OC2CC2

Description

1-Cyclopropoxy-3-ethyl-5-fluorobenzene is a substituted benzene derivative featuring three distinct functional groups: a cyclopropoxy ether at position 1, an ethyl group at position 3, and a fluorine atom at position 5. Its molecular formula is C₁₁H₁₃FO, with a molar mass of approximately 180.18 g/mol. The cyclopropoxy group introduces steric strain due to the three-membered ring, while the fluorine atom exerts strong electron-withdrawing effects.

Preparation Methods

The synthesis of 1-Cyclopropoxy-3-ethyl-5-fluorobenzene can be achieved through various synthetic routes. One common method involves the reaction of 3-ethyl-5-fluorophenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-Cyclopropoxy-3-ethyl-5-fluorobenzene undergoes several types of chemical reactions, including:

Substitution Reactions: The compound can participate in electrophilic aromatic substitution reactions, where the fluorine atom or the ethyl group can be replaced by other substituents.

Oxidation and Reduction: The compound can be oxidized to form corresponding quinones or reduced to form cyclohexane derivatives.

Coupling Reactions: It can undergo Suzuki-Miyaura coupling reactions to form biaryl compounds.

Scientific Research Applications

1-Cyclopropoxy-3-ethyl-5-fluorobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine: The compound is explored for its potential biological activities, including its role as a building block in the synthesis of pharmaceutical agents.

Industry: In the chemical industry, it is used in the development of new materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-3-ethyl-5-fluorobenzene involves its interaction with molecular targets through its functional groups. The cyclopropoxy group can participate in nucleophilic substitution reactions, while the fluorine atom can engage in hydrogen bonding and dipole-dipole interactions. These interactions can influence the compound’s reactivity and its ability to bind to specific enzymes or receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Structural Analogues

The following compounds share structural similarities with 1-cyclopropoxy-3-ethyl-5-fluorobenzene, particularly in substitution patterns and functional group effects:

1-Chloro-3-ethenyl-5-fluorobenzene (C₈H₆ClF)

• Molecular Formula : C₈H₆ClF
• Molar Mass : 156.58 g/mol
• Substituents : Chloro (position 1), ethenyl (vinyl, position 3), fluorine (position 5).
• Key Differences :
  • Substituent Electronics : The chloro group is strongly electron-withdrawing, whereas the cyclopropoxy group in the target compound combines steric bulk with moderate electron-donating effects via the ether oxygen.
  • Bond Saturation : The ethenyl group introduces unsaturation (C=C), which may enhance conjugation but reduce stability compared to the ethyl group’s saturated structure.
  • Molar Mass : The target compound’s higher molar mass (~180 g/mol vs. 156.58 g/mol) reflects the cyclopropoxy and ethyl groups’ added complexity.

Methyl 4-(3-chloropropoxy)-2-(2-cyanovinylamino)-5-methoxybenzoate

• Molecular Formula : C₁₆H₁₆ClN₂O₄ (from synthesis details in ).
• Substituents: Chloropropoxy (position 4), cyano-vinylamino (position 2), methoxy (position 5).
• Key Differences: Functionality: This compound includes ester and cyano groups, enabling hydrogen bonding and polar interactions absent in the target compound. Synthetic Pathways: Both compounds involve alkoxy group introduction (e.g., chloropropoxy vs. cyclopropoxy), but the target compound lacks the cyanovinylamino moiety, simplifying its reactivity profile.

Physicochemical and Reactivity Comparisons

Property	1-Cyclopropoxy-3-ethyl-5-fluorobenzene	1-Chloro-3-ethenyl-5-fluorobenzene	Methyl 4-(3-chloropropoxy)-... [1]
Molar Mass (g/mol)	~180.18	156.58	326.77
Key Substituents	Cyclopropoxy, ethyl, F	Chloro, ethenyl, F	Chloropropoxy, cyano-vinylamino
Electron Effects	Mixed (EDG cyclopropoxy, EWG F)	Strong EWG (Cl), conjugated ethenyl	Strong EWG (Cl, cyano)
Lipophilicity (LogP)*	Higher (due to ethyl, cyclopropoxy)	Moderate (Cl vs. ethenyl balance)	Lower (polar cyanovinylamino)
Synthetic Complexity	Moderate	Low	High

*Predicted values based on substituent contributions.

Research Findings and Functional Insights

• Thermal Stability : Ethyl groups (saturated) may enhance thermal stability relative to ethenyl groups, which are prone to oxidation or polymerization .
• Solubility: The target compound’s lipophilicity suggests poor aqueous solubility, whereas analogues with polar groups (e.g., cyano in ) exhibit improved solubility .